An In-depth Technical Guide to the Crystal Structure Analysis of Urea Phosphate
An In-depth Technical Guide to the Crystal Structure Analysis of Urea Phosphate
For Researchers, Scientists, and Drug Development Professionals
Introduction
Urea (B33335) phosphate (B84403), a 1:1 adduct of urea and phosphoric acid, is a compound of significant interest due to its applications as a high-purity fertilizer and its role in various chemical processes.[1][2] Its crystal structure is characterized by a complex and robust network of hydrogen bonds, which dictates its physicochemical properties.[2] This technical guide provides a comprehensive overview of the crystal structure of urea phosphate, detailing the crystallographic data, molecular geometry, and the intricate hydrogen-bonding network. Furthermore, it outlines the experimental protocols for its synthesis and characterization using modern analytical techniques.
Crystal Structure and Crystallographic Data
Urea phosphate crystallizes in the orthorhombic space group Pbca.[1] The crystal structure consists of alternating layers of phosphate tetrahedra and urea molecules parallel to the (100) plane.[3] This arrangement is held together by an extensive three-dimensional network of hydrogen bonds. Each formula unit in the asymmetric unit cell comprises one urea molecule and one phosphoric acid molecule.[3]
Single-crystal neutron diffraction studies have provided precise information on the unit cell parameters and atomic positions, including those of the hydrogen atoms, which are crucial for understanding the hydrogen-bonding network.[1] The crystallographic data for urea phosphate at various temperatures are summarized in Table 1.
Table 1: Crystallographic Data for Urea Phosphate at Different Temperatures
| Parameter | 150 K[1] | 23 °C (296 K) | 350 K[1] |
| Crystal System | Orthorhombic | Orthorhombic | Orthorhombic |
| Space Group | Pbca | Pbca | Pbca |
| a (Å) | 17.453(5) | 17.6492(6) | 17.679(8) |
| b (Å) | 7.454(3) | 7.4820(3) | 7.483(4) |
| c (Å) | 8.963(3) | 9.0018(4) | 8.992(4) |
| Volume (ų) | 1166.0 | 1188.8 | 1189.6 |
| Z | 8 | 8 | 8 |
Molecular Geometry and Hydrogen Bonding
The interaction between urea and phosphoric acid in the crystal is dominated by a strong hydrogen-bonding network.[2] Of particular interest is a short, strong hydrogen bond (SSHB) between the carbonyl oxygen of urea and a hydrogen atom from the phosphoric acid moiety.[1][4] Neutron diffraction studies have revealed that the position of the hydrogen atom in this O-H···O bond is temperature-dependent, migrating towards the center of the bond as the temperature increases.[1]
Each of the remaining hydrogen atoms from both the urea and phosphoric acid molecules also participates in hydrogen bonding, creating a tightly packed and stable structure.[3] The hydrogen atoms are more strongly bonded to the urea molecules within this network.[2] A summary of key bond lengths and angles is provided in Table 2.
Table 2: Selected Bond Lengths and Angles in the Urea Phosphate Crystal
| Bond/Angle | Value at 150 K (Å or °)[1] | Value at 300 K and above (Å or °)[1] |
| O···O (SSHB) | ~2.4 | ~2.4 |
| O-H (in SSHB) | 1.168(4) | Centered |
| H···O (in SSHB) | 1.252(4) | Centered |
| ~170 | ~170 |
Experimental Protocols
A logical workflow for the synthesis and analysis of urea phosphate crystals is depicted below. This involves the synthesis of the crystalline material, followed by a suite of analytical techniques to confirm its structure and purity.
Caption: Experimental workflow for the synthesis and analysis of urea phosphate crystals.
Synthesis of Crystalline Urea Phosphate
This protocol is based on the wet synthesis method.[5]
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Reactant Preparation: Prepare stoichiometric amounts (1:1 molar ratio) of urea and phosphoric acid.
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Reaction: In a beaker, dissolve the urea in the phosphoric acid solution with constant stirring. The reaction is exothermic. To ensure complete dissolution, the mixture can be heated to 50°C for approximately 90 minutes.[5]
-
Crystallization: Allow the solution to cool slowly to room temperature. Urea phosphate crystals will precipitate out of the solution.
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Isolation: Separate the crystals from the mother liquor by filtration using a Buchner funnel.
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Drying: Dry the collected crystals in a desiccator at ambient temperature until a constant weight is achieved.
Single Crystal Growth
For single-crystal X-ray or neutron diffraction, high-quality single crystals are required.
-
Solution Preparation: Prepare a saturated aqueous solution containing equimolar quantities of urea and phosphoric acid.
-
Slow Evaporation: Allow the solution to evaporate slowly at room temperature over several days. This will promote the growth of large, well-defined single crystals.
Powder X-Ray Diffraction (XRD) Analysis
XRD is used to confirm the crystalline phase and purity of the synthesized urea phosphate.
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Sample Preparation: Finely grind a small amount of the dried urea phosphate crystals into a homogeneous powder using an agate mortar and pestle.
-
Instrumentation: A powder X-ray diffractometer, such as a BRUKER D8 Eco with CuKα radiation (λ = 1.5418 Å), can be used.
-
Data Collection: Collect the diffraction pattern over a 2θ range of, for example, 10-80°, with a step size of 0.02° and a suitable scan speed.
-
Analysis: Compare the obtained diffraction pattern with the standard pattern for urea phosphate from a crystallographic database (e.g., JCPDS card no. 44-0815) to confirm the identity and purity of the sample.[5]
Fourier-Transform Infrared (FTIR) Spectroscopy
FTIR spectroscopy is employed to identify the functional groups present and to probe the hydrogen-bonding interactions.
-
Sample Preparation: The analysis can be performed using an Attenuated Total Reflectance (ATR) accessory. Place a small amount of the powdered sample directly onto the ATR crystal.
-
Instrumentation: A Thermo Scientific Nicolet iS10 FT-IR Spectrometer or a similar instrument is suitable.
-
Data Collection: Record the spectrum in the mid-IR range (typically 4000-400 cm⁻¹) by co-adding a number of scans (e.g., 32 or 64) at a resolution of 4 cm⁻¹.
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Analysis: Analyze the positions and shapes of the absorption bands corresponding to N-H, C=O, P-O, and O-H vibrations to confirm the presence of urea and phosphate groups and to study the effects of hydrogen bonding.[6]
Thermal Analysis (TGA/DSC)
Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) are used to determine the thermal stability, melting point, and decomposition profile of urea phosphate.
-
Sample Preparation: Accurately weigh a small amount of the powdered sample (typically 2-10 mg) into an aluminum or ceramic crucible.
-
Instrumentation: A simultaneous TGA/DSC instrument, such as a SHIMADZU DTG-60, can be used.
-
Data Collection: Heat the sample from ambient temperature to a desired upper temperature (e.g., 600°C) at a constant heating rate (e.g., 10°C/min) under a controlled atmosphere (e.g., nitrogen or air).
-
Analysis: Analyze the TGA curve for mass loss events, which indicate decomposition, and the DSC curve for endothermic or exothermic peaks, which correspond to phase transitions (like melting) or decomposition. Urea phosphate typically shows a melting point around 117°C.[7]
Logical Relationships in Urea Phosphate Analysis
The following diagram illustrates the logical relationship between the synthesis, characterization, and the resulting structural information for urea phosphate.
Caption: Logical flow from synthesis to structural elucidation of urea phosphate.
Conclusion
The crystal structure of urea phosphate is a well-defined system governed by a comprehensive hydrogen-bonding network. The detailed structural information, obtainable through techniques like single-crystal neutron and X-ray diffraction, provides valuable insights into its stability and properties. The experimental protocols outlined in this guide offer a systematic approach for the synthesis and thorough characterization of this important compound, providing a solid foundation for further research and application development.
References
- 1. researchgate.net [researchgate.net]
- 2. Urea phosphate - Wikipedia [en.wikipedia.org]
- 3. Urea phosphate CAS#: 4861-19-2 [m.chemicalbook.com]
- 4. Sample Preparation – FT-IR/ATR – Polymer Chemistry Characterization Lab [pccl.chem.ufl.edu]
- 5. researchgate.net [researchgate.net]
- 6. researchgate.net [researchgate.net]
- 7. urea phosphate [chemister.ru]
